Cas no 1804507-51-4 (2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine
• CAS No: 1804507-51-4
• MF: C₆H₃BrF₃NS
• MW: 258.058929681778
• CID: 4901290
• Update Time: 2025-06-14

2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NS/c7-5-3(12)1-2-4(11-5)6(8,9)10/h1-2,12H
• InChI Key： PXVLCTZXRBOEOX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=N1)S

Computed Properties

• Exact Mass: 256.912
• Monoisotopic Mass: 256.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 13.9

Additional information on 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine

Research Brief on 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine (CAS: 1804507-51-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine (CAS: 1804507-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, featuring a bromo and mercapto substituent alongside a trifluoromethyl group, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine as potent inhibitors of JAK2 kinases, which are implicated in myeloproliferative disorders. The researchers utilized a structure-activity relationship (SAR) approach, modifying the mercapto group to enhance binding affinity and selectivity. The lead compound exhibited an IC50 of 12 nM against JAK2, with promising in vivo efficacy in a mouse model of polycythemia vera.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine derivatives showed remarkable activity against drug-resistant strains of Mycobacterium tuberculosis. The trifluoromethyl group was found to improve membrane permeability, while the bromo and mercapto functionalities enabled covalent binding to essential bacterial enzymes. These findings open new avenues for tackling antimicrobial resistance.

The compound's potential in radiopharmaceutical development was explored in a recent Nuclear Medicine and Biology publication (2024). Researchers conjugated 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine with various chelators for PET imaging applications. The resulting complexes demonstrated excellent stability and tumor-targeting capabilities, particularly in prostate cancer models, suggesting its value as a scaffold for diagnostic agents.

From a synthetic chemistry perspective, several innovative methodologies have emerged for the modification of 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine. A 2024 Organic Letters paper described a palladium-catalyzed cross-coupling reaction that enables efficient functionalization at the bromo position while preserving the reactive mercapto group. This advancement significantly expands the compound's utility in medicinal chemistry campaigns.

Ongoing research continues to explore the full potential of 2-Bromo-3-mercapto-6-(trifluoromethyl)pyridine in drug discovery. Current investigations focus on its application in PROTAC design, covalent inhibitor development, and as a precursor for fluorine-18 labeled compounds. The unique combination of reactive handles (bromo and mercapto) and the metabolically stable trifluoromethyl group makes this compound particularly valuable for addressing challenging targets in oncology and infectious diseases.